Cas no 898763-62-7 ((4-bromo-2-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)

(4-Bromo-2-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone is a fluorinated and brominated aromatic ketone derivative featuring a dihydropyrrole moiety. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its structural complexity and potential as a versatile intermediate. The presence of both bromo and fluoro substituents enhances its reactivity in cross-coupling reactions, while the dihydropyrrole group offers opportunities for further functionalization. Its well-defined molecular architecture makes it suitable for applications in medicinal chemistry, particularly in the development of biologically active molecules. The compound is typically handled under controlled conditions due to its sensitivity. High-purity grades are available for research purposes, ensuring reproducibility in experimental settings.
(4-bromo-2-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone structure
898763-62-7 structure
Product Name:(4-bromo-2-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
CAS No:898763-62-7
MF:C18H15BrFNO
MW:360.220207452774
MDL:MFCD03842892
CID:1946127
PubChem ID:24725552
Update Time:2025-10-19

(4-bromo-2-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • 4-BROMO-2-FLUORO-2'-(3-PYRROLINOMETHYL) BENZOPHENONE
    • (4-bromo-2-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
    • LogP
    • (4-bromo-2-fluorophenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
    • AKOS016021066
    • (4-Bromo-2-fluorophenyl)(2-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
    • 1-{[2-(4-bromo-2-fluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
    • MFCD03842892
    • (4-Bromo-2-fluorophenyl){2-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
    • 898763-62-7
    • DTXSID50643946
    • (4-Bromo-2-fluorophenyl)[2-(2,5-dihydro-1H-pyrrol-1-ylmethyl)phenyl]methanone
    • 4-BROMO-2-FLUORO-2'-(3-PYRROLINOMETHYL)BENZOPHENONE
    • MDL： MFCD03842892
    • Inchi： 1S/C18H15BrFNO/c19-14-7-8-16(17(20)11-14)18(22)15-6-2-1-5-13(15)12-21-9-3-4-10-21/h1-8,11H,9-10,12H2
    • InChI Key： KHXPQVXQNVTUFZ-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C=1)F)C(C1=CC=CC=C1CN1CC=CC1)=O

Computed Properties

  • Exact Mass: 359.03200
  • Monoisotopic Mass: 359.03210Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 4.12890

(4-bromo-2-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Pricemore >>

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AB365568-1 g
4-Bromo-2-fluoro-2'-(3-pyrrolinomethyl) benzophenone, 97%; .
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AB365568-2g
4-Bromo-2-fluoro-2'-(3-pyrrolinomethyl) benzophenone, 97%; .
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(4-bromo-2-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Suppliers

Amadis Chemical Company Limited
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(CAS:898763-62-7)(4-bromo-2-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
Order Number:A1188933
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:08
Price ($):393.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:898763-62-7)(4-bromo-2-fluoro-phenyl)-[2-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
A1188933
Purity:99%
Quantity:1g
Price ($):393.0
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